ethyl 2-[(3-chlorobenzoyl)amino]-2-[(3-cyano-4,5,6,7,8,9-hexahydrocycloocta[b]thien-2-yl)amino]-3,3,3-trifluoropropanoate

• Molecular Formula: C23H23ClF3N3O3S
• Molecular Weight: 514g/mol
• IUPAC Name: ethyl 2-[(3-chlorobenzoyl)amino]-2-[(3-cyano-4,5,6,7,8,9-hexahydrocycloocta[b]thiophen-2-yl)amino]-3,3,3-trifluoropropanoate
• InChI: InChI=1S/C23H23ClF3N3O3S/c1-2-33-21(32)22(23(25,26)27,29-19(31)14-8-7-9-15(24)12-14)30-20-17(13-28)16-10-5-3-4-6-11-18(16)34-20/h7-9,12,30H,2-6,10-11H2,1H3,(H,29,31)
• InChI Key: OLQWSZKZRAPAIM-UHFFFAOYSA-N
• SMILES: CCOC(=O)C(C(F)(F)F)(NC1=C(C2=C(S1)CCCCCC2)C#N)NC(=O)C3=CC(=CC=C3)Cl

Description

Ethyl 2-[(3-chlorobenzoyl)amino]-2-[(3-cyano-4,5,6,7,8,9-hexahydrocycloocta[b]thien-2-yl)amino]-3,3,3-trifluoropropanoate is a complex organic compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound features a unique structure that includes a chlorobenzoyl group, a cyano group, and a trifluoropropanoate moiety, making it an interesting subject for scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for this compound would likely involve scaling up the laboratory synthesis process. This includes optimizing reaction conditions to ensure high yield and purity, as well as implementing safety measures to handle potentially hazardous reagents.

Chemical Reactions Analysis

Types of Reactions

Ethyl 2-[(3-chlorobenzoyl)amino]-2-[(3-cyano-4,5,6,7,8,9-hexahydrocycloocta[b]thien-2-yl)amino]-3,3,3-trifluoropropanoate can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized under specific conditions to form new products.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., sodium hydroxide). The reaction conditions, such as temperature, pressure, and solvent, are crucial for achieving the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

Chemistry: The compound can be used as a building block for synthesizing more complex molecules.

Biology: It may serve as a probe to study biological processes and interactions.

Medicine: The compound could be investigated for its potential therapeutic properties.

Industry: It may find applications in the development of new materials or chemical processes.

Mechanism of Action

The mechanism of action of ethyl 2-[(3-chlorobenzoyl)amino]-2-[(3-cyano-4,5,6,7,8,9-hexahydrocycloocta[b]thien-2-yl)amino]-3,3,3-trifluoropropanoate involves its interaction with specific molecular targets and pathways

Comparison with Similar Compounds

Ethyl 2-[(3-chlorobenzoyl)amino]-2-[(3-cyano-4,5,6,7,8,9-hexahydrocycloocta[b]thien-2-yl)amino]-3,3,3-trifluoropropanoate can be compared with other similar compounds, such as:

This compound analogs: These compounds share a similar core structure but differ in specific functional groups.

Other trifluoropropanoate derivatives: These compounds have the trifluoropropanoate moiety but may have different substituents.

The uniqueness of this compound lies in its specific combination of functional groups, which may confer unique chemical and biological properties.